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Compound of Interest

Compound Name: 10-Methylundecanoic acid

Cat. No.: B1207798 Get Quote

Technical Support Center: 10-Methylundecanoic
Acid
This guide provides researchers, scientists, and drug development professionals with essential

information on the stability and proper storage of 10-Methylundecanoic acid, along with

troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the general properties of 10-Methylundecanoic acid?

10-Methylundecanoic acid, also known as isolauric acid, is a branched-chain saturated fatty

acid.[1] Its key physical and chemical properties are summarized in the table below.
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Property Value References

Molecular Formula C₁₂H₂₄O₂ [2]

Molecular Weight 200.32 g/mol [2]

Appearance Liquid or Solid [3][4]

Melting Point 38-39 °C [3]

Boiling Point 140-145 °C at 3 Torr [3]

Density 0.903 g/cm³ [4]

Solubility

Slightly soluble in water;

soluble in ether, benzene, and

alcohol.

[3]

Purity (Typical) >98% [2]

Q2: What are the recommended storage conditions for 10-Methylundecanoic acid?

There are differing recommendations for the storage of 10-Methylundecanoic acid. While

some suppliers suggest room temperature[2], the most common recommendation for long-term

stability is to store it at -20°C.[3][4][5]
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Condition Recommendation Rationale
Expected Shelf Life
(Estimated)

Long-Term Storage
-20°C in a tightly

sealed container.

Minimizes potential for

oxidation and

degradation over

extended periods.

> 1 year

Short-Term Storage
2-8°C in a tightly

sealed container.

Suitable for frequent

use over a period of

weeks to months.

Several months

Room Temperature
Acceptable for brief

periods.

May be sufficient for

high-turnover stock,

but not ideal for long-

term preservation.

Weeks to months

To ensure the highest purity and stability, especially for sensitive applications, long-term

storage at -20°C is the preferred method.

Q3: What are the primary safety concerns when handling 10-Methylundecanoic acid?

10-Methylundecanoic acid is classified as an irritant and can cause skin and eye irritation.[3]

[4] Standard laboratory safety protocols should be followed, including the use of personal

protective equipment (PPE) such as gloves and safety glasses.[6]

Troubleshooting Guide
Issue 1: Inconsistent Experimental Results

Q: My recent experiments using 10-Methylundecanoic acid have yielded inconsistent or

unexpected results. Could the stability of the fatty acid be the cause?

A: Yes, degradation of 10-Methylundecanoic acid can lead to impurities that may interfere

with your experiments. As a branched-chain fatty acid, it can be susceptible to oxidation over

time, especially if not stored properly.

Troubleshooting Workflow:
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Inconsistent Experimental Results

Check Storage Conditions
(Temp, Light, Atmosphere)

Was it stored at -20°C
in an inert atmosphere?

Visually Inspect the Acid
(Color change, precipitation)

Yes

Degradation is Likely

No

Has the appearance changed?

Perform Quality Control
(e.g., TLC, GC-MS)

No

Yes

Are impurities or degradation
products detected?

Yes

Source of inconsistency
is likely elsewhere

No

Procure a new batch of
10-Methylundecanoic acid

Click to download full resolution via product page

Caption: Troubleshooting inconsistent results.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1207798?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Degradation Pathway:

While specific degradation pathways for 10-Methylundecanoic acid are not extensively

documented, branched-chain fatty acids can undergo oxidation. The general process involves

the formation of hydroperoxides which can then break down into a variety of smaller, more

volatile compounds. This process is accelerated by exposure to heat, light, and oxygen.
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10-Methylundecanoic Acid

Oxidation

Exposure to:
- Oxygen (Air)

- Light
- Heat

Formation of Hydroperoxides

Degradation Products
(Aldehydes, Ketones, etc.)

Select Storage for
10-Methylundecanoic Acid

Intended Storage Duration?

Long-Term (> 6 months) Short-Term (Weeks to months) Frequent Use (Daily/Weekly)

Store at -20°C
Inert atmosphere if possible Store at 2-8°C Store at Room Temperature

(in a desiccator)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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